Cas no 64574-21-6 (1H-Benzodimidazole-4-carbonitrile)

1H-Benzodimidazole-4-carbonitrile structure
64574-21-6 structure
Product Name:1H-Benzodimidazole-4-carbonitrile
CAS No:64574-21-6
MF:C8H5N3
MW:143.145400762558
MDL:MFCD18204825
CID:499832
PubChem ID:12367769
Update Time:2025-07-31

1H-Benzodimidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-4-carbonitrile(9CI)
    • 1H-Benzimidazole-4-carbonitrile
    • 1H-Benzimidazole-7-carbonitrile
    • 1H-BENZO[D]IMIDAZOLE-4-CARBONITRILE
    • 1(3)H-benzoimidazole-4-carbonitrile
    • Benzimidazol-4-carbonitril
    • 4-Cyanobenzimidazole
    • 7-Cyanobenzimidazole
    • 1H-1,3-benzodiazole-4-carbonitrile
    • 7-Cyano-1H-benzimidazole
    • RB3294
    • ST24038263
    • ST24021392
    • W7615
    • 1H-Benzimidazole-7-carbonitrile(9CI)
    • FT-0696399
    • CS-0060375
    • 64574-21-6
    • A867859
    • MFCD18204825
    • SCHEMBL10254
    • AKOS015920079
    • DS-1257
    • benzimidazole-4-carbonitrile
    • 69984-76-5
    • AKOS006353646
    • SY034364
    • DA-04046
    • 1H-Benzodimidazole-4-carbonitrile
    • MDL: MFCD18204825
    • Inchi: 1S/C8H5N3/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,5H,(H,10,11)
    • InChI Key: LJYFETXSAWJLNA-UHFFFAOYSA-N
    • SMILES: N1C=NC2C(C#N)=CC=CC1=2

Computed Properties

  • Exact Mass: 143.04800
  • Monoisotopic Mass: 143.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 283-284 ºC
  • Boiling Point: 462.4±18.0 °C at 760 mmHg
  • Flash Point: 147.5±6.4 °C
  • Solubility: Very slightly soluble (0.86 g/l) (25 º C),
  • PSA: 52.47000
  • LogP: 1.43458
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1H-Benzodimidazole-4-carbonitrile Security Information

1H-Benzodimidazole-4-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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